N-Phosphorylleucyltryptophan

• CAS No.: 56361-75-2
• Molecular Formula: C17H24N3O6P
• Molecular Weight: 397.4 g/mol
• IUPAC Name: (2S)-3-(1H-indol-3-yl)-2-[[(2S)-4-methyl-2-(phosphonoamino)pentanoyl]amino]propanoic acid
• InChI: InChI=1S/C17H24N3O6P/c1-10(2)7-14(20-27(24,25)26)16(21)19-15(17(22)23)8-11-9-18-13-6-4-3-5-12(11)13/h3-6,9-10,14-15,18H,7-8H2,1-2H3,(H,19,21)(H,22,23)(H3,20,24,25,26)/t14-,15-/m0/s1
• InChI Key: GKNMEOYLZHYYGW-GJZGRUSLSA-N
• SMILES: CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O)NP(=O)(O)O
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)O)NP(=O)(O)O
• sequence: LW
• Synonyms: N-phosphoryl-L-leucyl-L-tryptophan; N-phosphorylleucyltryptophan; P-Leu-Trp; phosphoryl-Leu-Trp-OH; PLT dipeptide

Description

N-Phosphorylleucyltryptophan is a synthetic peptide derivative combining leucine and tryptophan residues with a phosphoryl group. The phosphorylation at the leucine moiety introduces unique physicochemical and biological properties, distinguishing it from non-phosphorylated or acylated tryptophan analogs.

Comparison with Similar Compounds

The structural and functional attributes of N-Phosphorylleucyltryptophan can be contextualized against other tryptophan derivatives, including N-acetylated, hydroxylated, and halogenated variants. Below is a comparative analysis based on molecular properties, pharmaceutical relevance, and bioactivity.

Structural and Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Functional Groups	Solubility & Stability	CAS Number
This compound	~400*	Phosphoryl, amide, indole	Hydrophilic; pH-dependent stability	Not specified
N-Acetyltryptophan	246.27	Acetyl, carboxyl, indole	Water-soluble; stable in acidic pH	54-12-6
5-Hydroxy-tryptophan	220.23	Hydroxyl, carboxyl, indole	Moderate solubility; oxidatively sensitive	4350-09-8
N-(6-phenylhexanoyl)glycyl-L-tryptophan amide	~450*	Phenylhexanoyl, amide, indole	Lipophilic; high bioavailability	Not specified
N-Acetyl-6-chlorotryptophan	295.73	Acetyl, chloro-indole, carboxyl	Low solubility; halogen-enhanced stability	50517-10-7

*Estimated based on analogous structures.

Key Observations:

• Phosphorylation vs.
• Bioavailability: N-(6-phenylhexanoyl)glycyl-L-tryptophan amide demonstrates high bioavailability in solid dosage forms due to its lipophilic phenylhexanoyl moiety, whereas phosphorylated analogs may require specialized formulations to overcome poor membrane permeability .

Stability and Impurity Profiles

• N-Acetyltryptophan is prone to trace impurities like tryptophan (Imp. A) and 5-hydroxy-tryptophan (Imp. D), necessitating rigorous HPLC monitoring .